Cas no 898764-26-6 (2'-Carboethoxy-3,3-dimethylbutyrophenone)

• Product Name: 2'-Carboethoxy-3,3-dimethylbutyrophenone
• CAS No: 898764-26-6
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1071026
• PubChem ID: 24723981
• Update Time: 2025-04-20

2'-Carboethoxy-3,3-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Carboethoxy-3,3-dimethylbutyrophenone
• ethyl 2-(3,3-dimethylbutanoyl)benzoate
• MFCD03841083
• DTXSID20642380
• AKOS016019441
• 898764-26-6

• MDL： MFCD03841083
• Inchi： 1S/C15H20O3/c1-5-18-14(17)12-9-7-6-8-11(12)13(16)10-15(2,3)4/h6-9H,5,10H2,1-4H3
• InChI Key： JOXUKFQLXZPMCO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)CC(C)(C)C

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.028
• Boiling Point: 349.8°C at 760 mmHg
• Flash Point: 151.4°C
• Refractive Index: 1.501
• PSA: 43.37000
• LogP: 3.48220